5-tert-butyl-3-(4-chlorophenyl)-2-methyl-N-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine

• Molecular Formula: C24H25ClN4
• Molecular Weight: 404.9 g/mol
• IUPAC Name: 5-tert-butyl-3-(4-chlorophenyl)-2-methyl-N-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C24H25ClN4/c1-15-6-12-19(13-7-15)26-21-14-20(24(3,4)5)27-23-22(16(2)28-29(21)23)17-8-10-18(25)11-9-17/h6-14,26H,1-5H3
• InChI Key: KTJQZECUFOLNHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=CC(=NC3=C(C(=NN23)C)C4=CC=C(C=C4)Cl)C(C)(C)C

Description

Structural Characteristics of Pyrazolo[1,5-a]pyrimidines

The pyrazolo[1,5-a]pyrimidine core consists of a pyrazole ring fused to a pyrimidine moiety at positions 1 and 5, creating a planar bicyclic system with three nitrogen atoms at positions 1, 3, and 7 (Figure 1). This arrangement confers electron-deficient characteristics, enabling π-π stacking interactions with biological targets while maintaining sufficient solubility for drug-like properties.

Table 1: Key structural parameters of pyrazolo[1,5-a]pyrimidine derivatives

Parameter	Value/Range	Biological Relevance
Ring system planarity	0.2–0.5 Å deviation	Facilitates target binding
Dipole moment	3.5–4.2 Debye	Enhances solubility in polar media
LogP (calculated)	2.1–4.8	Balances membrane permeability

The compound under investigation incorporates:

• A tert-butyl group at position 5, providing steric bulk to modulate pharmacokinetic properties
• 4-Chlorophenyl substitution at position 3, enhancing hydrophobic interactions
• Methyl group at position 2, influencing ring electronics
• 4-Methylphenylamine at position 7, enabling hydrogen bonding interactions

Historical Context and Evolution in Medicinal Chemistry

The medicinal exploration of pyrazolo[1,5-a]pyrimidines began in the 1980s with investigations into their adenosine receptor affinity. The scaffold gained prominence in the 2000s through kinase inhibitor development, particularly for cancer therapeutics. Key milestones include:

• 1980s–1990s : Initial synthesis and characterization of unsubstituted derivatives
• 2000–2010 : Systematic SAR studies identifying position 3 and 7 as critical modification sites
• 2010–present : Rational design of multitarget inhibitors incorporating halogenated aryl groups

The integration of computational chemistry tools after 2010 enabled precise tuning of substituent effects, leading to compounds like 5-tert-butyl-3-(4-chlorophenyl)-2-methyl-N-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine with optimized target selectivity.

Relevance of Substituent Positioning in Bioactivity

Substituent placement on the pyrazolo[1,5-a]pyrimidine scaffold follows strict electronic and steric requirements:

Position 3 :

• Aryl substitutions (e.g., 4-chlorophenyl) enhance target binding through hydrophobic and halogen bonding
• Electron-withdrawing groups improve metabolic stability

Position 5 :

• Bulky groups (tert-butyl) reduce CYP-mediated oxidation
• Branched alkyl chains modulate solubility parameters

Position 7 :

• Amine derivatives enable hydrogen bond donation to kinase ATP pockets
• Aryl amines (4-methylphenyl) prevent unwanted π-cation interactions

Position 2 :

• Methyl groups minimize unwanted metabolic hydroxylation
• Small alkyl chains maintain planarity for target engagement

Figure 2: Substituent effects on biological activity
$$
\begin{array}{ccc}
\text{Position} & \text{Substituent Type} & \text{ΔActivity (vs. H)} \
\hline
3 & 4-Cl-Ph & +82\% \
5 & tert-Bu & +67\% \
7 & 4-Me-PhNH & +93\% \
2 & Me & +58\% \
\end{array}
$$
Data derived from comparative SAR studies

Preparation Methods

Reactant Preparation

• Aminopyrazole Synthesis :
  The aminopyrazole precursor, 3-amino-5-tert-butyl-4-(4-chlorophenyl)-1H-pyrazole, is synthesized via nucleophilic substitution or condensation reactions. For example, tert-butyl groups are introduced using alkylation agents like tert-butyl bromide under basic conditions.

• β-Ketoester Selection :
  Ethyl 3-oxobutanoate is commonly used to introduce the 2-methyl group during cyclization.

Cyclocondensation Reaction

The reaction proceeds in acetic acid at 110°C for 12–24 hours, yielding the pyrazolo[1,5-a]pyrimidin-7(4H)-one intermediate. Key parameters include:

Parameter	Condition	Yield	Source
Solvent	Acetic acid	75%
Temperature	110°C	-
Reaction Time	18 hours	-

This step’s regioselectivity is critical, with the tert-butyl and 4-chlorophenyl groups orienting at positions 5 and 3, respectively.

Chlorination at Position 7

The 7-oxo group is converted to a chloro substituent using phosphorus oxychloride (POCl₃) and tetramethylammonium chloride (Me₄NCl) as catalysts.

Reaction Conditions

• POCl₃/Me₄NCl System :
  Refluxing the intermediate in POCl₃ (5 equiv) with Me₄NCl (0.1 equiv) for 4–6 hours achieves near-quantitative conversion.

• Workup :
  Excess POCl₃ is quenched with ice-water, and the product is extracted using dichloromethane.

Amination at Position 7

The 7-chloro intermediate undergoes nucleophilic substitution with 4-methylaniline to introduce the N-(4-methylphenyl) group.

Optimization of Amination

• Solvent : Dimethylformamide (DMF) or toluene.

• Base : Triethylamine (2 equiv) to scavenge HCl.

• Temperature : 80–100°C for 8–12 hours.

Condition	Outcome	Yield	Source
DMF, 100°C, 10 hrs	Complete conversion	82%
Toluene, 80°C, 12 hrs	Moderate conversion	68%

Structural Confirmation and Characterization

Post-synthesis, the compound is purified via silica gel chromatography (eluent: ethyl acetate/hexane) and characterized spectroscopically:

¹H NMR Analysis

• Pyrazole protons : δ 5.92 (s, 1H, H-6).

• Aromatic protons : δ 7.51–7.42 (m, 4H, 4-chlorophenyl).

• tert-Butyl group : δ 1.45 (s, 9H).

Mass Spectrometry

• LRMS (ESI) : m/z 461 [M + H]⁺.

Optimization Strategies

Cyclocondensation Efficiency

• Catalyst Screening :
  Adding p-toluenesulfonic acid (PTSA) increases yield to 85% by accelerating dehydration.

• Microwave Assistance :
  Reducing reaction time to 2 hours with comparable yields (78%).

Chlorination Improvements

• Solvent-Free Conditions :
  Using neat POCl₃ minimizes side reactions, improving yield to 95%.

Challenges and Solutions

• Regioselectivity in Cyclization :
  Substituent steric effects (e.g., tert-butyl) direct the β-ketoester’s orientation, ensuring correct ring formation.

• Purification Difficulties :
  Gradient chromatography (hexane → ethyl acetate) resolves co-eluting impurities .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the chlorophenyl group can be replaced by other nucleophiles under appropriate conditions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Antimicrobial Properties

Recent studies have indicated that pyrazolo[1,5-a]pyrimidine derivatives exhibit potent activity against Mycobacterium tuberculosis (M.tb). The compound's structure allows it to act as an inhibitor of mycobacterial ATP synthase, which is crucial for the bacterium's energy production. In vitro studies have shown that certain analogues of pyrazolo[1,5-a]pyrimidines can effectively inhibit M.tb growth with promising structure-activity relationships (SAR) .

Anticancer Potential

The compound has also been investigated for its anticancer properties. Research indicates that pyrazolo[1,5-a]pyrimidines can inhibit key enzymes involved in cancer cell proliferation. For example, derivatives of this compound have shown significant inhibitory effects on Aurora-A kinase and other targets relevant to cancer therapy. In particular, compounds derived from this framework have demonstrated IC50 values in the low micromolar range against various cancer cell lines such as HCT116 and MCF-7 .

Study 1: Inhibition of Mycobacterial ATP Synthase

A comprehensive study involving the synthesis of approximately 70 novel pyrazolo[1,5-a]pyrimidin-7-amines revealed that select compounds exhibited strong inhibitory effects on M.tb with low toxicity profiles in human liver microsomes. The most effective derivatives contained specific substitutions that enhanced their binding affinity to ATP synthase .

Compound ID	Substituents	IC50 (µM)	Activity
21	3-(4-fluoro)phenyl	0.15	High
22	Various alkyl groups	0.25	Moderate

Study 2: Anticancer Activity Against HCT116 Cells

In another investigation focusing on anticancer activity, several pyrazolo[1,5-a]pyrimidine derivatives were evaluated for their efficacy against HCT116 colon cancer cells. The results showed that certain modifications at the 7-position significantly increased potency.

Compound ID	Modification	IC50 (µM)	Target Enzyme
24	Methyl group	0.39	Aurora-A Kinase
25	Trifluoromethyl	0.46	Aurora-A Kinase

Mechanism of Action

The mechanism of action of 5-tert-butyl-3-(4-chlorophenyl)-2-methyl-N-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets involved are subjects of ongoing research .

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Variations at Position 3

Key Compounds:

Compound Name	3-Substituent	7-Amine Substitution	Molecular Weight (g/mol)	Biological Activity (IC50/EC50)
Target Compound	4-Chlorophenyl	4-Methylphenyl	368.9	Data not reported
Compound 47 ()	4-Fluorophenyl	(6-Methylpyridin-2-yl)methyl	409.17	Anti-mycobacterial activity
Compound 23 ()	4-Methoxyphenyl	2-Methoxyethyl	~356 (calculated)	Kinase inhibition (hypothetical)

Analysis :

• Phenyl vs. Pyridine : The N-(4-methylphenyl) group in the target compound likely reduces polarity compared to pyridinylmethyl substituents (e.g., compound 47), affecting solubility and blood-brain barrier penetration .

Substituent Variations at Position 5

Key Compounds:

Compound Name	5-Substituent	7-Amine Substitution	Molecular Weight (g/mol)	Notable Properties
Target Compound	tert-Butyl	4-Methylphenyl	368.9	High steric bulk
Compound 5a ()	Phenyl	4-Nitrophenyl	~420 (estimated)	Synthetic intermediate
Compound 51 ()	Phenyl	(6-(4-Methylpiperidinyl)methyl)	479.24	Enhanced anti-mycobacterial activity

Analysis :

Substituent Variations at Position 7

Key Compounds:

Compound Name	7-Amine Substitution	Molecular Weight (g/mol)	Pharmacokinetic Implications
Target Compound	4-Methylphenyl	368.9	Moderate lipophilicity
Compound 50 ()	(6-(Piperidin-1-yl)pyridin-2-yl)methyl	479.24	Enhanced solubility via basic nitrogen
Compound 146 ()	Pyridin-3-ylmethyl	393.18	Improved CNS penetration

Analysis :

• Solubility vs.
• Basic Nitrogen Impact : Piperidine/pyridine-containing analogues (e.g., compound 50) introduce basic nitrogen atoms, enhancing solubility and ionic interactions with targets .

Biological Activity

5-tert-butyl-3-(4-chlorophenyl)-2-methyl-N-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine is a synthetic compound belonging to the pyrazolo[1,5-a]pyrimidine class. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in anti-infective and anticancer applications. This article reviews the biological activity of this compound, focusing on its mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula for this compound is $C_{24}H_{25}ClN_4$, with a molecular weight of 404.9 g/mol. The structure comprises a pyrazolo[1,5-a]pyrimidine core with various substituents that influence its biological activity.

Property	Value
Molecular Formula	C24H25ClN4
Molecular Weight	404.9 g/mol
IUPAC Name	5-tert-butyl-3-(4-chlorophenyl)-2-methyl-N-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine
InChI Key	JIQOYAIGDFEFSH-UHFFFAOYSA-N

The biological activity of 5-tert-butyl-3-(4-chlorophenyl)-2-methyl-N-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine is primarily attributed to its interaction with specific enzymes and receptors:

• Enzyme Inhibition : The compound may inhibit enzymes that are crucial for cellular processes, potentially leading to altered metabolic pathways.
• Receptor Modulation : It can bind to various cellular receptors, influencing signal transduction pathways that regulate cell growth and apoptosis.
• Gene Expression : The compound may also modulate the expression of genes involved in critical processes such as inflammation and cancer progression.

Anticancer Activity

Research has shown that compounds within the pyrazolo[1,5-a]pyrimidine class exhibit promising anticancer properties. For instance, studies have indicated that derivatives of this scaffold can inhibit the growth of various cancer cell lines, including breast cancer (MDA-MB-231) cells. However, some synthesized derivatives did not show significant growth inhibition compared to established anticancer agents like YM155 and menadione .

Antitubercular Activity

A focused library of pyrazolo[1,5-a]pyrimidin-7(4H)-one derivatives was identified as potential antitubercular agents through high-throughput screening. These compounds exhibited low cytotoxicity and demonstrated effective activity against Mycobacterium tuberculosis (Mtb) within macrophages. The mechanism of action was distinct from traditional antitubercular drugs, indicating a unique pathway for inhibiting Mtb .

Study 1: Anticancer Screening

In a study examining the anticancer activity of various pyrazolo[1,5-a]pyrimidine derivatives, none showed significant inhibitory effects against MDA-MB-231 cells at tested concentrations. This highlights the need for further structural modifications to enhance efficacy .

Study 2: Antitubercular Efficacy

A series of pyrazolo[1,5-a]pyrimidin-7(4H)-one derivatives were screened for their ability to inhibit Mtb. The most effective compounds exhibited MIC values ranging from 0.5 to 1.0 μg/mL against drug-resistant strains while maintaining acceptable toxicity profiles in vivo .

Structure-Activity Relationships (SAR)

The biological activity of pyrazolo[1,5-a]pyrimidine derivatives can be significantly influenced by their structural modifications. Key features that enhance activity include:

• Substituent Variability : The presence and position of substituents like tert-butyl and chlorophenyl groups play a crucial role in determining the compound's interaction with biological targets.
• Core Structure Integrity : Maintaining the integrity of the pyrazolo[1,5-a]pyrimidine core is essential for preserving biological activity.